N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[2-(3,5-difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H20F2N2O2/c1-2-16(22)21-7-4-13(5-8-21)17(23)20-6-3-12-9-14(18)11-15(19)10-12/h2,9-11,13H,1,3-8H2,(H,20,23)
• InChI Key: YNVPXMALCISLDS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCCC2=CC(=CC(=C2)F)F
• Molecular Formula: C17H20F2N2O2
• Molecular Weight: 322.35 g/mol

Description

N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide, also known as DFEPP, is a synthetic compound that has been studied for its potential applications in scientific research. Its chemical structure consists of a piperidine ring with a propenoyl group and a difluorophenethyl group attached to it.

Mechanism of Action

N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide acts as a sigma-1 receptor agonist, which leads to the activation of various downstream signaling pathways. Activation of the sigma-1 receptor has been shown to increase neuronal survival, reduce inflammation, and enhance neuroplasticity. N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been shown to increase intracellular calcium levels, which could contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase the expression of various neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). It has also been shown to reduce the expression of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been shown to enhance synaptic plasticity and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been shown to have high affinity and selectivity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and pharmacological effects of sigma-1 receptor activation. However, N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has some limitations for lab experiments. It has been shown to have poor solubility in aqueous solutions, which can limit its use in certain experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide. One direction is to investigate its potential therapeutic applications for various neurological disorders. Another direction is to study its mechanism of action in more detail, particularly its downstream signaling pathways. It would also be interesting to investigate the effects of N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide on other physiological processes such as inflammation and calcium regulation. Finally, there is a need to develop more efficient synthesis methods for N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide that can produce higher yields and purities.

Synthesis Methods

N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide can be synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of 3,5-difluorophenethylamine with acryloyl chloride to produce 3,5-difluorophenethyl acrylate. This is followed by the reaction of the resulting product with piperidine-4-carboxamide to produce N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide. The synthesis method has been optimized to produce high yields of pure N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide.

Scientific Research Applications

N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been studied for its potential applications in scientific research, particularly in neuroscience and pharmacology. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as neuronal signaling, calcium regulation, and cell survival. N-[2-(3,5-Difluorophenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide has been investigated for its potential as a sigma-1 receptor agonist, which could have therapeutic implications for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.